Cas no 284486-91-5 (1H-Benzimidazole-5-carboxylic acid,7-fluoro-6-[(4-iodo-2-methylphenyl)amino]-)

• Product Name: 1H-Benzimidazole-5-carboxylic acid,7-fluoro-6-[(4-iodo-2-methylphenyl)amino]-
• CAS No: 284486-91-5
• Molecular Formula: C₁₅H₁₁FIN₃O₂
• Molecular Weight: 411.169618844986
• CID: 1434762

1H-Benzimidazole-5-carboxylic acid,7-fluoro-6-[(4-iodo-2-methylphenyl)amino]- Properties

Names and Identifiers

• 1H-Benzimidazole-5-carboxylic acid,7-fluoro-6-[(4-iodo-2-methylphenyl)amino]-
• 1H-Benzimidazole-5-carboxylic acid, 7-fluoro-6-[(4-iodo-2-methylphenyl)amino]-

• InChIKey： HGNFTINEEIDDLT-UHFFFAOYSA-N
• Inchi： 1S/C15H11FIN3O2/c1-7-4-8(17)2-3-10(7)20-13-9(15(21)22)5-11-14(12(13)16)19-6-18-11/h2-6,20H,1H3,(H,18,19)(H,21,22)
• SMILES： C1NC2=C(F)C(NC3=CC=C(I)C=C3C)=C(C(O)=O)C=C2N=1

Computed Properties

• Exact Mass: 410.98763

Experimental Properties

• PSA: 78.01
• Boiling Point: 581.0±50.0 °C(Predicted)
• pka: 2.98±0.30(Predicted)
• Density: 1.901±0.06 g/cm3(Predicted)